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Introduction

Nickel-56 (⁵⁶Ni) is a short-lived radioactive isotope with a half-life of approximately 6.075 days.

[1][2][3] Despite its rapid decay, ⁵⁶Ni plays a pivotal role in isotope geology and

cosmochemistry. It is produced in large quantities during stellar explosions, particularly Type Ia

supernovae.[2][4] The significance of ⁵⁶Ni lies in its decay chain: it decays first to Cobalt-56

(⁵⁶Co), which in turn decays to the stable isotope Iron-56 (⁵⁶Fe).[5] This decay sequence is

fundamental to understanding nucleosynthesis in stars and provides a powerful tool for tracing

the earliest processes in our solar system's history.

Core Applications in Isotope Geology
The study of ⁵⁶Ni and its decay products has several key applications:

Supernova Nucleosynthesis: The radioactive decay of ⁵⁶Ni is the primary energy source that

powers the light curves of Type Ia supernovae.[4][6] The amount of ⁵⁶Ni synthesized in these

explosions directly correlates with the supernova's peak brightness, making it a crucial

parameter for understanding the physics of these stellar events and for their use as

"standard candles" in cosmology.

Early Solar System Chronology: The former presence of live ⁵⁶Ni in the early solar system is

evidenced by excesses of its daughter product, ⁵⁶Fe, in certain meteorites. The initial

abundance of ⁵⁶Ni, often expressed as the ⁵⁶Ni/⁵⁴Fe ratio, helps constrain the timeline
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between the last supernova event that seeded the solar nebula with freshly synthesized

elements and the formation of the first solid bodies, such as planetesimals.

Planetary Differentiation: Isotopic variations in iron, resulting from the decay of ⁵⁶Ni, can be

used as tracers for high-temperature geological processes. These variations provide insights

into the timing and mechanisms of core formation and magmatic differentiation within early

planetary bodies.

Quantitative Data Summary
The following tables summarize key quantitative data relevant to the application of Nickel-56 in

isotope geology.

Table 1: Decay Properties of the ⁵⁶Ni → ⁵⁶Co → ⁵⁶Fe Chain

Isotope Half-Life Decay Mode
Stable Daughter
Product

⁵⁶Ni 6.075 days[1][2][3]
Electron Capture / β+

decay
⁵⁶Co

⁵⁶Co 77.24 days
Electron Capture / β+

decay
⁵⁶Fe

Table 2: Example Initial ⁵⁶Ni/⁵⁶Fe Ratios in Early Solar System Materials

Note: Ratios are often inferred from the related ⁶⁰Fe/⁵⁶Fe system, as direct measurement of

extinct ⁵⁶Ni is challenging. The ⁶⁰Fe system (half-life 2.6 million years) is a more commonly

used chronometer for early solar system events.[7][8][9]
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Object Type
Inferred Initial Isotopic
Ratio

Significance

Differentiated Meteorites ⁶⁰Fe/⁵⁶Fe ≈ (0.1 - 1) x 10⁻⁶

Constrains the timing of

planetary body accretion and

differentiation to within the first

few million years of the solar

system.[7]

Erg Chech 002 Meteorite
⁶⁰Fe/⁵⁶Fe = (7.71 ± 0.47) ×

10⁻⁹[8][10]

Provides a precise reference

point for the initial abundance

of short-lived radionuclides in

the solar system.[8][10]

Protocols: Isotopic Analysis of Nickel
Protocol 1: Nickel Isotope Measurement in Meteorites by
MC-ICP-MS
This protocol outlines the methodology for the high-precision measurement of nickel isotopes in

meteorite samples to search for isotopic anomalies resulting from the decay of ⁵⁶Ni (manifested

as ⁵⁶Fe excesses). The method relies on Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).

Objective: To precisely determine the Ni isotopic composition of geological materials to identify

nucleosynthetic or radiogenic anomalies.

Methodology:

Sample Digestion:

An accurately weighed powdered sample (typically 100-500 mg) is placed in a clean PFA

vial.

A mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃) is added.

The sealed vial is heated on a hotplate (e.g., at 120°C) for 48-72 hours to ensure complete

sample dissolution.
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The acids are evaporated, and the residue is treated with hydrochloric acid (HCl) to

convert fluorides to chlorides before final dissolution in a weak acid (e.g., 2% HNO₃) for

chromatographic separation.

Chemical Separation of Nickel:

An efficient chemical purification of Ni is crucial to remove isobaric interferences (e.g.,

from Fe and Zn) and matrix effects.[11][12] A two-step chromatographic procedure is

commonly employed.[11][13][14]

Step 1: Cation Exchange Chromatography: The sample solution is loaded onto a column

containing a cation exchange resin (e.g., AG50W-X8).[13][14] A sequence of acids (e.g.,

diluted HCl and HF) is used to elute the bulk of the matrix elements, while retaining Ni.[13]

[14]

Step 2: Anion Exchange or Ni-Specific Resin: The collected Ni fraction is further purified.

This can be achieved using an anion exchange resin (e.g., AG1-X8) with specific acid

mixtures or a Ni-specific resin (e.g., Ni-Spec™) for high-purity isolation.[11][13][14]

The final purified Ni fraction is collected, dried, and redissolved in dilute HNO₃ for analysis.

Isotopic Analysis by MC-ICP-MS:

The purified Ni solution is introduced into the MC-ICP-MS instrument.

Ion beams of all Ni isotopes (⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, ⁶⁴Ni) are measured simultaneously in

Faraday cups.

Instrumental mass bias is corrected using a double-spike technique or a combination of

sample-standard bracketing (SSB) and an internal standard.[13][14][15]

Data is processed to calculate the isotopic ratios and reported as delta (δ) values or

epsilon (ε) units, representing the per mil or parts-per-ten-thousand deviation from a

standard reference material (e.g., NIST SRM 986).[12][15]
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Caption: The radioactive decay chain of Nickel-56 to stable Iron-56.
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Caption: Workflow for high-precision nickel isotope analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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